Cas no 1190319-44-8 (6-Bromo-3-chloro-1H-pyrrolo3,2-bpyridine)

• Product Name: 6-Bromo-3-chloro-1H-pyrrolo3,2-bpyridine
• CAS No: 1190319-44-8
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• MDL: MFCD12963035
• CID: 1040370
• PubChem ID: 53413029
• Update Time: 2025-08-05

6-Bromo-3-chloro-1H-pyrrolo3,2-bpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-chloro-1H-pyrrolo[3,2-b]pyridine
• 6-BROMO-3-CHLORO-4-AZAINDOLE
• 3234AA
• FCH1378833
• AX8236522
• ST24045166
• AMY2823
• 1H-Pyrrolo[3,2-b]pyridine, 6-bromo-3-chloro-
• DB-369106
• Z1269216808
• MFCD12963035
• EN300-316668
• DTXSID70696651
• SCHEMBL18363121
• AS-49480
• AKOS016004714
• 1190319-44-8
• I10843
• 6-Bromo-3-chloro-1H-pyrrolo3,2-bpyridine

• MDL： MFCD12963035
• Inchi： 1S/C7H4BrClN2/c8-4-1-6-7(11-2-4)5(9)3-10-6/h1-3,10H
• InChI Key： IRTRCWPUIFWGSN-UHFFFAOYSA-N
• SMILES： BrC1C=NC2C(=CNC=2C=1)Cl

Computed Properties

• Exact Mass: 229.92500
• Monoisotopic Mass: 229.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2.4

Experimental Properties

• Density: 1.878
• PSA: 28.68000
• LogP: 2.97880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-Bromo-3-chloro-1H-pyrrolo3,2-bpyridine

6-Bromo-3-chloro-1H-pyrrolo[3,2-b]pyridine: A Comprehensive Overview

The compound CAS No. 1190319-44-8, commonly referred to as 6-Bromo-3-chloro-1H-pyrrolo[3,2-b]pyridine, is a highly specialized heterocyclic aromatic compound with significant applications in various fields of organic chemistry and materials science. This compound belongs to the class of pyrrolopyridines, which are fused bicyclic structures consisting of a pyrrole ring and a pyridine ring. The presence of bromine and chlorine substituents at specific positions imparts unique electronic and structural properties to this molecule, making it a subject of intense research interest.

Recent studies have highlighted the potential of 6-Bromo-3-chloro-1H-pyrrolo[3,2-b]pyridine in the development of advanced materials for optoelectronic devices. Its distinct electronic configuration allows for efficient charge transport properties, which are crucial for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have demonstrated that the compound's ability to form stable π-stacked structures enhances its performance in these devices, leading to improved efficiency and longer operational lifetimes.

The synthesis of CAS No. 1190319-44-8 involves a multi-step process that typically begins with the preparation of the pyrrolopyridine core. This is followed by selective bromination and chlorination reactions to introduce the halogen substituents at the desired positions. The regioselectivity of these reactions is critical, as it directly influences the final product's properties. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly synthesis pathways, reducing production costs and minimizing waste.

In terms of physical properties, 6-Bromo-3-chloro-1H-pyrrolo[3,2-b]pyridine exhibits a high degree of thermal stability, making it suitable for applications under elevated temperature conditions. Its UV-vis absorption spectrum reveals strong absorbance bands in the visible region, indicating potential use in dye-sensitized solar cells (DSSCs). Additionally, the compound's fluorescence properties have been explored for sensing applications, where its ability to respond to specific stimuli offers promising avenues for chemical sensing and biosensing technologies.

The molecular structure of this compound plays a pivotal role in its reactivity and functionality. The fused pyrrole and pyridine rings create a rigid aromatic system with conjugated π-electrons, which are essential for its electronic properties. The bromine and chlorine substituents further modulate these properties by introducing electron-withdrawing effects, thereby influencing the compound's redox potential and electrochemical behavior.

Recent research has also focused on the biological activity of CAS No. 1190319-44-8. Studies have shown that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. However, further investigations are required to fully understand its mechanism of action and to evaluate its toxicity profile in vivo.

In conclusion, 6-Bromo-3-chloro-1H-pyrrolo[3,2-b]pyridine is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both fundamental research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of next-generation materials and technologies.